Cas no 199465-48-0 ([1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester)

[1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester structure
199465-48-0 structure
Product Name:[1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester
CAS No:199465-48-0
MF:C16H13F3O2
MW:294.268435239792
CID:3878810
PubChem ID:15320191
Update Time:2025-04-22

[1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxylic acid, 3'-(trifluoromethyl)-, ethyl ester
    • 3'-trifluoromethyl-biphenyl-4-carboxylic acid ethyl ester
    • SCHEMBL13774625
    • G72587
    • 4-(3-Trifluoromethylphenyl)benzoic acid ethyl ester
    • SNLUKSBJBYWHES-UHFFFAOYSA-N
    • ETHYL 3'-(TRIFLUOROMETHYL)-[1,1'-BIPHENYL]-4-CARBOXYLATE
    • 199465-48-0
    • 3'-(Trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester
    • Inchi: 1S/C16H13F3O2/c1-2-21-15(20)12-8-6-11(7-9-12)13-4-3-5-14(10-13)16(17,18)19/h3-10H,2H2,1H3
    • InChI Key: SNLUKSBJBYWHES-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC(C(F)(F)F)=C2)=CC=C(C(OCC)=O)C=C1

Computed Properties

  • Exact Mass: 294.08676414Da
  • Monoisotopic Mass: 294.08676414Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų

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